Cas no 170570-01-1 (4-Desmethyl-3-methyl Celecoxib)

4-Desmethyl-3-methyl Celecoxib structure
170570-01-1 structure
Product Name:4-Desmethyl-3-methyl Celecoxib
CAS No:170570-01-1
MF:C17H14F3N3O2S
MW:381.372172832489
CID:836193
Update Time:2025-04-19

4-Desmethyl-3-methyl Celecoxib Chemical and Physical Properties

Names and Identifiers

    • Celecoxib meta-isomer
    • 4-Desmethyl-3-methyl Celecoxib
    • Celecoxib Related Compound A
    • 4-[5-(3-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
    • 4-[5-(3-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
    • Celecoxib impurity A
    • Celecoxib EP IMpurity A
    • 4-bromo-3H-2-benzofuran-1-one
    • 4-[5-(3-Methylphenyl)-3-trifluoroMethyl-1H-pyrazol-1-yl]benzenesulfonaMide
    • 4-[5-(3-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzene-1-sulfonamide
    • Celecoxib Related Compound A (10 mg) (4-[5-(3-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide)
    • Inchi: 1S/C17H14F3N3O2S/c1-11-3-2-4-12(9-11)15-10-16(17(18,19)20)22-23(15)13-5-7-14(8-6-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
    • InChI Key: MPVPOTMPKLOUHZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C=CC=C(C)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 381.07600

Experimental Properties

  • Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.014 g/l) (25 º C),
  • PSA: 86.36000
  • LogP: 5.29500

4-Desmethyl-3-methyl Celecoxib Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

4-Desmethyl-3-methyl Celecoxib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 92.00 2023-09-08
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$ 153.00 2023-09-08
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$ 430.00 2023-09-08
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